Cas no 104642-51-5 (1-(2,4-dinitrophenyl)-3-methoxypyridin-1-ium;chloride)

• Product Name: 1-(2,4-dinitrophenyl)-3-methoxypyridin-1-ium;chloride
• CAS No: 104642-51-5
• MF: C₁₂H₁₀ClN₃O₅
• MW: 311.677901744843
• CID: 1145014
• PubChem ID: 10614986
• Update Time: 2025-04-20

1-(2,4-dinitrophenyl)-3-methoxypyridin-1-ium;chloride Chemical and Physical Properties

Names and Identifiers

• ACMC-20m7fj
• 1-(2,4-dinitrophenyl)-3-methoxypyridinium chloride
• 1-(2,4-dinitro-phenyl)-3-methoxy-pyridinium, chloride
• 1-(2,4-Dinitro-phenyl)-3-methoxy-pyridinium, Chlorid
• CTK0G6170
• Pyridinium, 1-(2,4-dinitrophenyl)-3-methoxy-, chloride
• 1-(2,4-dinitrophenyl)-3-methoxypyridin-1-ium,chloride
• 1-(2,4-dinitrophenyl)-3-methoxypyridin-1-ium
• chloride
• 104642-51-5
• DTXSID20442564
• 1-(2,4-dinitrophenyl)-3-methoxypyridin-1-ium;chloride

• Inchi： 1S/C12H10N3O5.ClH/c1-20-10-3-2-6-13(8-10)11-5-4-9(14(16)17)7-12(11)15(18)19;/h2-8H,1H3;1H/q+1;/p-1
• InChI Key： FSFZZLOTUJHQNK-UHFFFAOYSA-M
• SMILES： [Cl-].O(C)C1=CC=C[N+](=C1)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 311.0308981g/mol
• Monoisotopic Mass: 311.0308981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 104.75000
• LogP: -0.16130